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Compound of Interest

Compound Name:
2-Chloro-3-(3-cyano-4-

fluorophenyl)-1-propene

CAS No.: 951888-62-3

Cat. No.: B3314702

Get Quote

Executive Summary
5-(2-chloroallyl)-2-fluorobenzonitrile is a bifunctional aromatic building block characterized by a

highly reactive 2-fluorobenzonitrile core and a 2-chloroallyl side chain. In drug discovery, this

molecule serves as a "masked" precursor for 5-acetonyl derivatives (via hydrolysis) or as a

scaffold for constructing fused heterocyclic systems like benzofurans and indoles through

intramolecular cyclization. Its structural motifs are particularly relevant in the synthesis of

Potassium-Competitive Acid Blockers (P-CABs), kinase inhibitors, and other bioactive small

molecules requiring a 5-substituted 2-fluorophenyl moiety.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7][8][9]
Nomenclature & Identification[4][5][8]

Common Name: 5-(2-chloroallyl)-2-fluorobenzonitrile

IUPAC Name: 5-(2-chloro-2-propen-1-yl)-2-fluorobenzonitrile
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Molecular Formula: C₁₀H₇ClFN[1]

Molecular Weight: 195.62 g/mol

SMILES:N#Cc1c(F)ccc(CC(=C)Cl)c1

Key Structural Features:

Nitrile (-CN) at C1: Electron-withdrawing group, directs nucleophilic attack to C2.

Fluoro (-F) at C2: Labile leaving group for S_NAr reactions.

2-Chloroallyl group at C5: Versatile handle for cross-coupling, radical cyclization, or

hydrolysis to a ketone.

Predicted Physicochemical Properties
Property

Value
(Predicted/Experimental)

Note

Physical State Solid or Viscous Oil
Low melting point solid

expected.

Melting Point 45–55 °C Based on structural analogs.

Boiling Point ~280 °C At 760 mmHg.

LogP 3.2 ± 0.4 Lipophilic due to halogenation.

Solubility DMSO, DCM, Ethyl Acetate Insoluble in water.

pKa N/A
No ionizable protons in pH 1-

14 range.

Synthetic Methodologies
The primary route to 5-(2-chloroallyl)-2-fluorobenzonitrile involves a transition-metal-catalyzed

cross-coupling between a 5-halo-2-fluorobenzonitrile precursor and a 2-chloroallyl

organometallic reagent.
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Protocol A: Palladium-Catalyzed Negishi Coupling
This method offers the highest selectivity and yield, avoiding the isomerization of the double

bond.

Reagents:

Substrate: 5-Bromo-2-fluorobenzonitrile [CAS: 179897-89-3][2][3]

Reagent: 2-Chloroallyl zinc chloride (prepared in situ from 2,3-dichloropropene and Zn dust)

Catalyst: Pd(PPh₃)₄ or Pd(dppf)Cl₂

Solvent: THF (anhydrous)

Step-by-Step Workflow:

Preparation of Organozinc Reagent:

Activate Zinc dust (1.5 eq) with 1,2-dibromoethane (5 mol%) and TMSCl (5 mol%) in THF.

Add 2,3-dichloropropene (1.2 eq) dropwise at 0°C. Stir at RT for 2 hours to form 2-

chloroallyl zinc chloride.

Coupling Reaction:

In a separate flask, dissolve 5-bromo-2-fluorobenzonitrile (1.0 eq) and Pd(PPh₃)₄ (5 mol%)

in THF.

Transfer the organozinc solution to the substrate flask via cannula under inert atmosphere

(N₂/Ar).

Heat to 60°C for 4–6 hours. Monitor by TLC/LC-MS.

Workup:

Quench with saturated NH₄Cl solution.

Extract with Ethyl Acetate (3x). Wash combined organics with brine.
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Dry over Na₂SO₄, filter, and concentrate.

Purification:

Flash chromatography (Hexanes/EtOAc gradient). The product typically elutes as a white

to off-white solid.

Visualization: Synthetic Pathway
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Caption: Negishi coupling strategy for the synthesis of 5-(2-chloroallyl)-2-fluorobenzonitrile.

Reactivity & Applications in Drug Development[6]
[12]
This compound is a "linchpin" intermediate, allowing divergent synthesis into two major classes

of derivatives.

Application 1: Synthesis of 5-Acetonyl-2-
fluorobenzonitrile
The 2-chloroallyl group acts as a masked ketone. Hydrolysis yields the acetonyl (-

CH₂C(O)CH₃) group, a key motif in many P-CABs and kinase inhibitors.

Mechanism: Vinyl chloride hydrolysis.

Conditions: Conc. H₂SO₄ (0°C to RT) or Hg(OAc)₂/Formic acid.

Product: 5-(2-oxopropyl)-2-fluorobenzonitrile.
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Application 2: Heterocyclic Cyclization
(Benzofurans/Indoles)
The proximity of the 2-fluoro group and the 5-(2-chloroallyl) tail allows for annulation reactions.

Benzofuran Synthesis:

S_NAr: Displace the 2-F with a hydroxide or alkoxide nucleophile.

Cyclization: The resulting phenol attacks the central carbon of the 2-chloroallyl group (via

Pd-catalysis or radical mechanisms) to close the ring.

Result: 2-methylbenzofuran-5-carbonitrile derivatives.

Visualization: Divergent Reactivity
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Caption: Divergent synthesis pathways: Hydrolysis to ketones vs. Cyclization to benzofurans.

Safety & Handling (MSDS Highlights)
Hazard Classification:
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Acute Toxicity: Oral/Dermal/Inhalation (Category 4). Benzonitriles can metabolize to

release cyanide ions slowly.

Skin/Eye Irritation: Category 2.

Sensitization: Potential skin sensitizer due to the reactive allyl chloride moiety.

Handling Protocols:

Engineering Controls: Use only in a chemical fume hood.

PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

Storage: Store at 2–8°C under inert gas (Argon). The allyl chloride moiety is prone to

hydrolysis or polymerization if exposed to moisture/heat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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